molecular formula C18H16O5 B8693570 5-(9-oxo-9H-xanthen-2-yloxy)pentanoic acid

5-(9-oxo-9H-xanthen-2-yloxy)pentanoic acid

Cat. No. B8693570
M. Wt: 312.3 g/mol
InChI Key: ZCUWRMCUAYZEHP-UHFFFAOYSA-N
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Description

5-(9-oxo-9H-xanthen-2-yloxy)pentanoic acid is a useful research compound. Its molecular formula is C18H16O5 and its molecular weight is 312.3 g/mol. The purity is usually 95%.
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properties

Product Name

5-(9-oxo-9H-xanthen-2-yloxy)pentanoic acid

Molecular Formula

C18H16O5

Molecular Weight

312.3 g/mol

IUPAC Name

5-(9-oxoxanthen-2-yl)oxypentanoic acid

InChI

InChI=1S/C18H16O5/c19-17(20)7-3-4-10-22-12-8-9-16-14(11-12)18(21)13-5-1-2-6-15(13)23-16/h1-2,5-6,8-9,11H,3-4,7,10H2,(H,19,20)

InChI Key

ZCUWRMCUAYZEHP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)C3=C(O2)C=CC(=C3)OCCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Ethyl 5-(9-oxoxanthen-2-oxy)valerate (8.0 g, 24 mmol) prepared as described above was dissolved in a mixture of benzene (10 mL), 95% EtOH (40 mL), and water (5 mL), and 4N aqueous KOH (8 mL) was added. The mixture was refluxed for 6 hours (reaction complete by TLC), and partially concentrated (final volume ~10 mL). Absolute EtOH (10 mL) was added, and the resulting white precipitate was collected and washed with EtOH (2×10 mL). Yield: 1.7 g (21%), of potassium salt. The filtrate was evaporated, and the residue was dissolved in water (100 mL). The aqueous solution was extracted with EtOAc (3×20 mL), and the aqueous phase was added dropwise to a mixture of ice-water (100 mL) and 12N aqueous HCl (15 mL). A light-gray precipitate formed, which was collected, washed with water (3×10 mL), and dried. Yield: 5.45 g (74%) of free acid. A small amount of the product was recrystallized from n-hexane-EtOH (10:1) for elemental analysis. Fine white needles.
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Synthesis routes and methods II

Procedure details

Ethyl 5-(9-oxoxanthen-2-oxy)valerate (7.0 g, 21 mmol) prepared as described above was suspended in 95% EtOH (50 mL), and 4 N aqueous NaOH (50 mL, 0.2 mmol) was added. The reaction mixture was homogeneous within 1h, and saponification proceeded at 25° C. for a total of 4 h. Subsequently, 12 N aqueous HCl (17 mL) was added with cooling to adjust the pH to 3. A light-gray precipitate formed, which was collected, washed with water (3×10 mL), and dried in vacuo over P2O5, to give the free acid product. Yield: 6.1 g (94%). A small amount of the product was recrystallized from n-hexane-EtOH (10:1) for elemental analysis in accordance with structure. Light beige needles, m.p. 151-152° C.
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